Cas no 462067-31-8 (3-(1H-tetraazol-1-yl)phenoxyacetic Acid)

• Product Name: 3-(1H-tetraazol-1-yl)phenoxyacetic Acid
• CAS No: 462067-31-8
• MF: C₉H₈N₄O₃
• MW: 220.184821128845
• MDL: MFCD02598026
• CID: 878181
• PubChem ID: 863916
• Update Time: 2025-10-28

3-(1H-tetraazol-1-yl)phenoxyacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-(1H-Tetrazol-1-yl)phenoxy)acetic acid
• (3-(1H-TETRAZOL-1-YL)PHENOXY)ACETIC ACID
• [3-(1H-tetrazol-1-yl)phenoxy]acetic acid
• [3-(1H-tetrazol-1-yl)phenoxy]acetic acid(SALTDATA: FREE)
• (3-TETRAZOL-1-YL-PHENOXY)-ACETIC ACID
• 3-tetrazol-1-ylphenoxyacetic acid
• AKOS B007030
• ART-CHEM-BB B007030
• CHEMBRDG-BB 4002009
• VITAS-BB TBB005918
• [3-(1H-tetrazol-1-yl)phenoxy]aceticacid
• 3-(1,2,3,4-TETRAZOL-1-YL)PHENOXYACETIC ACID
• Oprea1_002366
• [3-(1H-tetraazol-1-yl)phenoxy]acetic acid
• 2-[3-(1H-1,2,3,4-TETRAAZOL-1-YL)PHENOXY]ACETIC ACID
• DTXSID20357700
• BS-38043
• CS-0263415
• MFCD02598026
• 2-[3-(tetrazol-1-yl)phenoxy]acetic acid
• 2-[3-(1H-1,2,3,4-tetrazol-1-yl)phenoxy]acetic acid
• IHKNZQHGINFJJV-UHFFFAOYSA-N
• DB-179655
• 462067-31-8
• SCHEMBL4581685
• EN300-86722
• G37767
• AKOS000308368
• Oprea1_127200
• STK347893
• BBL038206
• 3-(1H-tetraazol-1-yl)phenoxyacetic Acid

• MDL： MFCD02598026
• Inchi： 1S/C9H8N4O3/c14-9(15)5-16-8-3-1-2-7(4-8)13-6-10-11-12-13/h1-4,6H,5H2,(H,14,15)
• InChI Key： IHKNZQHGINFJJV-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC=C(C=1)N1C=NN=N1

Computed Properties

• Exact Mass: 220.06000
• Monoisotopic Mass: 220.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 90.1Ų

Experimental Properties

• PSA: 90.13000
• LogP: 0.12570

Additional information on 3-(1H-tetraazol-1-yl)phenoxyacetic Acid

Introduction to 3-(1H-tetraazol-1-yl)phenoxyacetic Acid (CAS No. 462067-31-8)

3-(1H-tetraazol-1-yl)phenoxyacetic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 462067-31-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of phenoxyacetic acids, which are known for their diverse biological activities and potential therapeutic applications. The presence of a tetrazole moiety in its molecular structure introduces unique pharmacological properties, making it a subject of intense study for its potential roles in drug development.

The molecular structure of 3-(1H-tetraazol-1-yl)phenoxyacetic Acid consists of a phenolic group linked to an acetic acid derivative, with a tetrazole ring attached at the para position of the phenol. This arrangement confers specific chemical and biological characteristics that are being explored for various applications. The tetrazole ring, characterized by its four nitrogen atoms, is known to exhibit significant interactions with biological targets, including enzymes and receptors, which makes it a valuable scaffold for designing novel bioactive molecules.

In recent years, there has been a surge in research focused on the development of compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. 3-(1H-tetraazol-1-yl)phenoxyacetic Acid has emerged as a promising candidate in this context due to its structural features that allow for selective binding to key targets. Preliminary studies have suggested that this compound may possess anti-inflammatory properties by inhibiting the activity of certain cytokines and enzymes involved in the inflammatory response.

One of the most intriguing aspects of 3-(1H-tetraazol-1-yl)phenoxyacetic Acid is its potential to interact with cellular signaling pathways that are dysregulated in various diseases. For instance, research has indicated that the tetrazole moiety can modulate the activity of protein kinases, which are critical regulators of cell proliferation and survival. By targeting these kinases, 3-(1H-tetraazol-1-yl)phenoxyacetic Acid may offer a novel approach to treating conditions such as cancer and autoimmune disorders.

The phenoxyacetic acid backbone of this compound is also known to have effects on metabolic processes. Studies have shown that phenoxyacetic acids can influence lipid metabolism and glucose homeostasis, suggesting that 3-(1H-tetraazol-1-yl)phenoxyacetic Acid could have implications in managing metabolic syndromes such as obesity and type 2 diabetes. The combination of these multiple potential therapeutic effects makes this compound an attractive candidate for further investigation.

Recent advances in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of 3-(1H-tetraazol-1-yl)phenoxyacetic Acid with greater accuracy. These computational studies have helped identify key interactions between the compound and its biological targets, providing insights into how it might exert its effects at the molecular level. Such information is crucial for designing more effective derivatives and optimizing its therapeutic potential.

In addition to its pharmacological applications, 3-(1H-tetraazol-1-yl)phenoxyacetic Acid has shown promise in agricultural research. Its structural features suggest that it could interact with plant growth regulators and defense mechanisms, potentially leading to new strategies for enhancing crop yield and resistance to pathogens. This dual application highlights the versatility of this compound and underscores its importance across multiple fields.

The synthesis of 3-(1H-tetraazol-1-yl)phenoxyacetic Acid has been refined through various chemical methodologies, ensuring high purity and yield for research purposes. Advanced synthetic techniques, including multi-step organic reactions and purification methods such as column chromatography, have been employed to obtain the desired product with minimal impurities. These synthetic advancements are essential for ensuring that researchers can conduct experiments with confidence in the quality of their reagents.

As research continues to uncover new applications for 3-(1H-tetraazol-1-yl)phenoxyacetic Acid, collaboration between academic institutions and pharmaceutical companies will be crucial for translating laboratory findings into clinical applications. The compound's unique structural features and demonstrated biological activities make it a valuable asset in the search for novel therapeutics. By leveraging interdisciplinary approaches, scientists can harness its potential to address some of the most pressing health challenges facing society today.

The future prospects for 3-(1H-tetraazol-1-yl)phenoxyacetic Acid are bright, with ongoing studies exploring its role in various disease models and its potential as a lead compound for drug development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in shaping new treatments and improving patient outcomes. The journey from discovery to clinical application is long and complex, but the promise that 3-(1H-tetraazol-1-yl)phenoxyacetic Acid holds makes it a compound worth watching in the years to come.